1-benzyl-4-[(4-chlorophenyl)acetyl]piperazine

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-2-(4-chlorophenyl)ethanone
• InChI: InChI=1S/C19H21ClN2O/c20-18-8-6-16(7-9-18)14-19(23)22-12-10-21(11-13-22)15-17-4-2-1-3-5-17/h1-9H,10-15H2
• InChI Key: ODUVCQIQWWWMOK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C19H21ClN2O
• Molecular Weight: 328.8 g/mol

Description

1-benzyl-4-[(4-chlorophenyl)acetyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-[(4-chlorophenyl)acetyl]piperazine is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. It has also been reported to modulate the activity of gamma-aminobutyric acid (GABA) receptors.
Biochemical and Physiological Effects:
1-benzyl-4-[(4-chlorophenyl)acetyl]piperazine has been reported to increase the levels of serotonin and dopamine in the brain. It has also been shown to decrease the levels of glutamate, which is an excitatory neurotransmitter. These effects are believed to contribute to the antidepressant and anxiolytic properties of the compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-benzyl-4-[(4-chlorophenyl)acetyl]piperazine in lab experiments is its high potency and selectivity. It has also shown good bioavailability and pharmacokinetic properties. However, one of the limitations is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

1-benzyl-4-[(4-chlorophenyl)acetyl]piperazine has shown promising results in the treatment of various neurological disorders. Future research could focus on the development of more potent and selective derivatives of this compound. It could also explore the potential of this compound in the treatment of other disorders such as anxiety, depression, and substance abuse. Additionally, further studies could investigate the mechanism of action of this compound and its interaction with other neurotransmitters and receptors in the brain.

Synthesis Methods

The synthesis of 1-benzyl-4-[(4-chlorophenyl)acetyl]piperazine involves the reaction between benzylpiperazine and 4-chlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is obtained after purification by column chromatography or recrystallization.

Scientific Research Applications

1-benzyl-4-[(4-chlorophenyl)acetyl]piperazine has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been reported to exhibit antidepressant, anxiolytic, and antipsychotic properties. It has also shown promising results in the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and schizophrenia.